Cas no 76729-41-4 (2-Chloro-4-isocyanato-1-[(trifluoromethyl)-thio]benzene)

• Product Name: 2-Chloro-4-isocyanato-1-[(trifluoromethyl)-thio]benzene
• CAS No: 76729-41-4
• MF: C₈H₃ClF₃NOS
• MW: 253.62873005867
• MDL: MFCD08235260
• CID: 1069013
• PubChem ID: 26986147
• Update Time: 2025-04-20

2-Chloro-4-isocyanato-1-[(trifluoromethyl)-thio]benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-isocyanato-1-[(trifluoromethyl)-thio]benzene
• 2-Chloro-4-isocyanatophenyl trifluoromethyl sulphide, 2-Chloro-4-isocyanato-1-[(trifluoromethyl)thio]benzene
• 2-chloro-4-isocyanato-1-(trifluoromethylsulfanyl)benzene
• BDA72941
• 76729-41-4
• SCHEMBL2789021
• 3-Chloro-4-[(trifluoromethyl)thio]phenyl isocyanate
• 2-chloro-4-isocyanato-1-[(trifluoromethyl)sulfanyl]benzene
• DTXSID10650499
• 2-Chloro-4-isocyanato-1-[(trifluoromethyl)thio]benzene
• MFCD08235260
• 2-chloro-4-isocyanato-1-trifluoromethylsulfanyl-benzene

• MDL： MFCD08235260
• Inchi： 1S/C8H3ClF3NOS/c9-6-3-5(13-4-14)1-2-7(6)15-8(10,11)12/h1-3H
• InChI Key： QRTGGBWQVAPQNT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SC(F)(F)F)N=C=O

Computed Properties

• Exact Mass: 252.9575971g/mol
• Monoisotopic Mass: 252.9575971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers